Cas no 87423-79-8 (Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4-pyridinyl-)

• Product Name: Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4-pyridinyl-
• CAS No: 87423-79-8
• MF: C₂₀H₂₅NO₂
• MW: 311.41800570488
• CID: 656471
• PubChem ID: 13236501
• Update Time: 2025-04-19

Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4-pyridinyl-
• (3,5-ditert-butyl-4-hydroxyphenyl)-pyridin-4-ylmethanone
• 87423-79-8
• SCHEMBL10706960
• DTXSID00530877
• (3,5-Di-tert-butyl-4-hydroxyphenyl)(pyridin-4-yl)methanone

• Inchi： 1S/C20H25NO2/c1-19(2,3)15-11-14(12-16(18(15)23)20(4,5)6)17(22)13-7-9-21-10-8-13/h7-12,23H,1-6H3
• InChI Key： CPVXKIQZNSNTLU-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(C2C=CN=CC=2)=O)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 311.188529040g/mol
• Monoisotopic Mass: 311.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 50.2Ų